1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea

• Molecular Formula: C16H17ClN2O3
• Molecular Weight: 320.77 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea
• InChI: InChI=1S/C16H17ClN2O3/c1-21-10-11-22-15-8-6-14(7-9-15)19-16(20)18-13-4-2-12(17)3-5-13/h2-9H,10-11H2,1H3,(H2,18,19,20)
• InChI Key: PUMGDTBOMWWNRQ-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)Cl

Description

1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea, also known as CCI-779, is a synthetic analog of rapamycin. It is a potent inhibitor of the mammalian target of rapamycin (mTOR), a protein kinase that regulates cell growth, proliferation, and survival. CCI-779 has been extensively studied for its potential application in cancer treatment and other diseases.

Mechanism of Action

1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea binds to the intracellular protein FKBP12, forming a complex that inhibits the activity of mTOR. This leads to the inhibition of downstream signaling pathways that regulate cell growth and proliferation. 1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea has been shown to have a variety of biochemical and physiological effects. It inhibits protein synthesis, cell cycle progression, and angiogenesis. It also activates autophagy, a process that degrades damaged or unwanted cellular components. 1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea has been shown to have immunosuppressive effects, which may limit its use in some applications.

Advantages and Limitations for Lab Experiments

1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea has several advantages for laboratory experiments. It is a potent and selective inhibitor of mTOR, which makes it a useful tool for studying the role of this pathway in various biological processes. 1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea has been extensively characterized in vitro and in vivo, which facilitates its use in experimental settings. However, 1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea has limitations as well. It has low solubility in aqueous solutions, which can complicate its use in some assays. It also has immunosuppressive effects, which may interfere with some experimental systems.

Future Directions

There are several future directions for research on 1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea. One area of interest is the development of new analogs with improved pharmacokinetic properties and efficacy. Another area is the investigation of the role of mTOR in other diseases, such as neurodegenerative disorders and metabolic diseases. Finally, the combination of 1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea with other drugs and therapies is an active area of research, with the potential to improve treatment outcomes in cancer and other diseases.

Synthesis Methods

1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea can be synthesized through a multistep process starting from 4-chlorobenzonitrile and 4-(2-methoxyethoxy)aniline. The key step involves the reaction of the intermediate with isocyanate to form the urea moiety. The final product is obtained after purification and characterization.

Scientific Research Applications

1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea has been shown to have antitumor activity in various cancer cell lines and animal models. It inhibits the mTOR pathway, which is frequently dysregulated in cancer and other diseases. 1-(4-Chlorophenyl)-3-[4-(2-methoxyethoxy)phenyl]urea has been investigated in clinical trials for the treatment of advanced solid tumors, lymphoma, and renal cell carcinoma. It has also been studied for its potential use in combination with other drugs and radiation therapy.